tert-butyl 4-(3-amino-1,1-difluoropropan-2-yl)piperazine-1-carboxylate
Overview
Description
Tert-butyl 4-(3-amino-1,1-difluoropropan-2-yl)piperazine-1-carboxylate, or TBPPC, is a small molecule that has gained a lot of attention in recent years due to its potential applications in a variety of scientific research areas. This molecule has been studied for its ability to act as a catalyst in chemical reactions, as well as its ability to interact with other molecules in a variety of ways. Furthermore, TBPPC has been studied for its potential applications in drug development and delivery, as well as its biochemical and physiological effects.
Scientific Research Applications
TBPPC has a wide range of potential applications in scientific research. It has been studied for its ability to act as a catalyst in a variety of chemical reactions, such as the synthesis of small molecules, peptides, and proteins. It has also been studied for its ability to interact with other molecules, such as proteins, in a variety of ways. Furthermore, TBPPC has been studied for its potential applications in drug development and delivery, as well as its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of TBPPC is not yet fully understood, however, it is believed to act as a catalyst in a variety of chemical reactions. It is also believed to interact with other molecules, such as proteins, in a variety of ways. Furthermore, TBPPC has been studied for its potential applications in drug development and delivery, as well as its biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of TBPPC are not yet fully understood, however, it is believed to act as a catalyst in a variety of biochemical and physiological processes. It has been studied for its potential ability to interact with proteins and other molecules, as well as its potential applications in drug development and delivery. Furthermore, TBPPC has been studied for its potential ability to modulate the activity of certain enzymes and proteins, as well as its potential ability to affect the activity of certain receptors.
Advantages and Limitations for Lab Experiments
TBPPC has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of using TBPPC is its ability to act as a catalyst in a variety of chemical reactions. Furthermore, TBPPC is relatively stable, and is not easily degraded by environmental factors. Additionally, TBPPC has a low toxicity, making it safe for use in laboratory experiments.
However, there are also some limitations to using TBPPC in laboratory experiments. For example, TBPPC is relatively expensive and can be difficult to obtain in large quantities. Additionally, TBPPC is not as effective as other catalysts in certain chemical reactions, making it less desirable for some applications.
Future Directions
The future directions for TBPPC are numerous and varied. One potential future direction is to further investigate its potential applications in drug development and delivery. Additionally, further research could be done to explore its potential ability to interact with other molecules and affect the activity of certain enzymes and proteins. Furthermore, further research could be done to explore its potential ability to modulate the activity of certain receptors. Finally, further research could be done to explore its potential ability to act as a catalyst in a variety of chemical reactions.
Synthesis Methods
TBPPC can be synthesized using a variety of methods, the most common of which is a reaction between tert-butyl 4-chloropiperazine-1-carboxylate and 3-amino-1,1-difluoropropan-2-ol. This reaction is typically performed in an organic solvent, such as dichloromethane, and is catalyzed by a base, such as triethylamine. The reaction is typically performed at room temperature and yields TBPPC in a yield of approximately 80%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(3-amino-1,1-difluoropropan-2-yl)piperazine-1-carboxylate involves the reaction of tert-butyl 4-(3-bromo-1,1-difluoropropan-2-yl)piperazine-1-carboxylate with ammonia in the presence of a palladium catalyst.", "Starting Materials": [ "tert-butyl 4-(3-bromo-1,1-difluoropropan-2-yl)piperazine-1-carboxylate", "ammonia", "palladium catalyst" ], "Reaction": [ "The tert-butyl 4-(3-bromo-1,1-difluoropropan-2-yl)piperazine-1-carboxylate is dissolved in a solvent such as ethanol or methanol.", "Ammonia gas is bubbled through the solution.", "The reaction mixture is heated to a temperature of around 80-100°C in the presence of a palladium catalyst.", "The reaction is allowed to proceed for several hours until complete conversion of the starting material is achieved.", "The product, tert-butyl 4-(3-amino-1,1-difluoropropan-2-yl)piperazine-1-carboxylate, is isolated by filtration or extraction and purified by recrystallization or chromatography." ] } | |
CAS RN |
2411297-05-5 |
Product Name |
tert-butyl 4-(3-amino-1,1-difluoropropan-2-yl)piperazine-1-carboxylate |
Molecular Formula |
C12H23F2N3O2 |
Molecular Weight |
279.3 |
Purity |
95 |
Origin of Product |
United States |
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